Cas no 3321-94-6 (Thiocyanic acid, 4-(acetylamino)phenyl ester)
3321-94-6 structure
Product Name:Thiocyanic acid, 4-(acetylamino)phenyl ester
CAS No:3321-94-6
MF:C9H8N2OS
MW:192.237620353699
CID:292885
PubChem ID:458738
Update Time:2025-04-19
Thiocyanic acid, 4-(acetylamino)phenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Thiocyanic acid, 4-(acetylamino)phenyl ester
- (4-acetamidophenyl) thiocyanate
- 4-Acetamino-phenylrhodanid
- 4-Acetamino-phenylthiocynat
- 4-acetylaminophenylthiocyanate
- 4-Rhodan-acetanilid
- p-cyanothioacetanilide
- Thiocyanic acid,ester with p-hydroxyacetanilide
- 3321-94-6
- Thiocyanic acid, ester with p-hydroxyacetanilide
- DTXSID70332562
- APEAGEVJCMOJFZ-UHFFFAOYSA-N
- SCHEMBL6165267
-
- Inchi: 1S/C9H8N2OS/c1-7(12)11-8-2-4-9(5-3-8)13-6-10/h2-5H,1H3,(H,11,12)
- InChI Key: APEAGEVJCMOJFZ-UHFFFAOYSA-N
- SMILES: S(C#N)C1C=CC(=CC=1)NC(C)=O
Computed Properties
- Exact Mass: 192.03600
- Monoisotopic Mass: 192.03573406g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 78.2Ų
Experimental Properties
- PSA: 81.68000
- LogP: 2.86768
Thiocyanic acid, 4-(acetylamino)phenyl ester Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
3321-94-6 (Thiocyanic acid, 4-(acetylamino)phenyl ester) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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